4-(3,5-Dimethoxyphenyl)-4-oxo-2-hydroxybutanoic acid

Specification

• CAS No.: 81008-15-3
• Molecular Formula: C12H14O6
• Molecular Weight: 254.24 g/mol
• IUPAC Name: 4-(3,5-dimethoxyphenyl)-2-hydroxy-4-oxobutanoic acid
• Standard InChI: InChI=1S/C12H14O6/c1-17-8-3-7(4-9(5-8)18-2)10(13)6-11(14)12(15)16/h3-5,11,14H,6H2,1-2H3,(H,15,16)
• Standard InChI Key: DWCUPLBOAABBJH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)CC(C(=O)O)O)OC

Introduction

4-(3,5-Dimethoxyphenyl)-4-oxo-2-hydroxybutanoic acid is a chemical compound that belongs to the class of substituted derivatives of 4-phenyl-4-oxo-2-hydroxybutanoic acid. This compound features a 3,5-dimethoxyphenyl group attached to a 4-oxo-2-hydroxybutanoic acid backbone. The presence of methoxy groups on the phenyl ring contributes to its unique chemical and physical properties.

Synthesis and Preparation

The synthesis of compounds similar to 4-(3,5-Dimethoxyphenyl)-4-oxo-2-hydroxybutanoic acid often involves reactions that introduce the phenyl group and modify the butanoic acid backbone. For example, the use of diazomethane can convert carboxylic acids into their methyl esters, as seen in the synthesis of methyl 4-(3,4-dimethoxyphenyl)-4-oxo-2-hydroxybutanoate from 4-(3,4-dimethoxyphenyl)-4-oxo-2-hydroxybutanoic acid.

Related Compounds and Research Findings

• 4-(3,4-Dimethoxyphenyl)-4-oxo-2-hydroxybutanoic acid: This compound is closely related and has been studied in more detail. It can be converted into its methyl ester form using diazomethane.

• 4-(3,4-Dichlorophenyl)-4-oxo-2-hydroxybutanoic acid: This compound has a molecular weight of 263.07 g/mol and is another example of a substituted derivative in this class.

Data Table

Compound Name	Molecular Weight (g/mol)	Exact Mass	Molecular Formula
4-(3,5-Dimethoxyphenyl)-4-oxo-2-hydroxybutanoic acid	254.24	254.07903816	C12H14O6 (inferred)
4-(3,4-Dimethoxyphenyl)-4-oxo-2-hydroxybutanoic acid	Not specified	Not specified	Not specified
4-(3,4-Dichlorophenyl)-4-oxo-2-hydroxybutanoic acid	263.07	Not specified	C10H8Cl2O4